![molecular formula C19H15N3O3S B5187297 4-({[(6-phenyl-4-pyrimidinyl)thio]acetyl}amino)benzoic acid](/img/structure/B5187297.png)
4-({[(6-phenyl-4-pyrimidinyl)thio]acetyl}amino)benzoic acid
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Overview
Description
4-({[(6-phenyl-4-pyrimidinyl)thio]acetyl}amino)benzoic acid, also known as PTP1B inhibitor, is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications. This compound has been found to have a significant role in the treatment of various diseases, including diabetes, obesity, and cancer.
Mechanism of Action
The mechanism of action of 4-({[(6-phenyl-4-pyrimidinyl)thio]acetyl}amino)benzoic acid inhibitor involves the inhibition of protein tyrosine phosphatase 1B (this compound), an enzyme that negatively regulates insulin signaling. By inhibiting this compound, this compound inhibitor enhances insulin sensitivity and glucose uptake in cells, leading to improved glycemic control. Moreover, this compound inhibitor also reduces food intake by modulating the activity of neuropeptides in the hypothalamus.
Biochemical and Physiological Effects:
This compound inhibitor has been found to have various biochemical and physiological effects. It improves insulin sensitivity and glucose uptake in cells, leading to improved glycemic control. It also reduces food intake and body weight by modulating the activity of neuropeptides in the hypothalamus. Moreover, this compound inhibitor has been found to inhibit the growth and proliferation of cancer cells.
Advantages and Limitations for Lab Experiments
One of the advantages of using 4-({[(6-phenyl-4-pyrimidinyl)thio]acetyl}amino)benzoic acid inhibitor in lab experiments is its specificity towards this compound, which allows for targeted inhibition of this enzyme. Moreover, this compound inhibitor has been extensively studied and has been found to be safe and well-tolerated in animal studies. However, one of the limitations of using this compound inhibitor is its low solubility in water, which may affect its bioavailability and efficacy.
Future Directions
There are several future directions for research on 4-({[(6-phenyl-4-pyrimidinyl)thio]acetyl}amino)benzoic acid inhibitor. One area of research is the development of more potent and selective this compound inhibitors with improved pharmacokinetic properties. Another area of research is the investigation of the role of this compound inhibitor in the treatment of other diseases, such as cardiovascular disease and neurodegenerative disorders. Moreover, the development of this compound inhibitor as a therapeutic agent for human use is an area of interest for future research.
Conclusion:
In conclusion, this compound, or this compound inhibitor, is a chemical compound that has shown promising therapeutic applications in the treatment of various diseases. Its mechanism of action involves the inhibition of this compound, leading to improved insulin sensitivity, reduced food intake, and inhibition of cancer cell growth. While there are advantages and limitations to using this compound inhibitor in lab experiments, there are several future directions for research on this compound, including the development of more potent and selective inhibitors and investigation of its role in the treatment of other diseases.
Synthesis Methods
The synthesis of 4-({[(6-phenyl-4-pyrimidinyl)thio]acetyl}amino)benzoic acid involves the reaction of 6-phenyl-4-pyrimidinethiol with chloroacetic acid to form 6-phenyl-4-pyrimidinylthioacetic acid. The latter is then reacted with 4-aminobenzoic acid to produce the final product.
Scientific Research Applications
4-({[(6-phenyl-4-pyrimidinyl)thio]acetyl}amino)benzoic acid inhibitor has been extensively studied for its potential therapeutic applications. It has been found to be effective in the treatment of type 2 diabetes by improving insulin sensitivity. In addition, it has also been shown to have anti-obesity effects by reducing food intake and body weight. Moreover, this compound inhibitor has been found to have anti-cancer properties by inhibiting the growth and proliferation of cancer cells.
properties
IUPAC Name |
4-[[2-(6-phenylpyrimidin-4-yl)sulfanylacetyl]amino]benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15N3O3S/c23-17(22-15-8-6-14(7-9-15)19(24)25)11-26-18-10-16(20-12-21-18)13-4-2-1-3-5-13/h1-10,12H,11H2,(H,22,23)(H,24,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UOTKXOOWBKPHDO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CC(=NC=N2)SCC(=O)NC3=CC=C(C=C3)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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